![molecular formula C11H16O B1679550 Pentyl phenyl ether CAS No. 2050-04-6](/img/structure/B1679550.png)
Pentyl phenyl ether
Overview
Description
Pentyl phenyl ether is an organic compound with the linear formula C11H16O . It has a molecular weight of 164.25 . It is part of a class of compounds known as ethers, which are characterized by two alkyl or aryl groups bonded to an oxygen atom .
Synthesis Analysis
Phenol ethers, including this compound, can be synthesized through an acid-catalyzed condensation of phenols and an alcohol . The Williamson synthesis is a common method for preparing ethers, where an alkoxide ion reacts with a primary alkyl halide or tosylate in an S N 2 reaction .Molecular Structure Analysis
The molecular structure of this compound consists of an oxygen atom bonded to a pentyl group (five carbon atoms) and a phenyl group (a six-membered aromatic ring). The oxygen atom is sp3 hybridized, giving ethers a similar geometry to alcohols and water .Scientific Research Applications
Mass Spectrometry Applications
Pentyl phenyl ether has been studied in the context of mass spectrometry, specifically in the electron impact promoted fragmentation of triphenylmethyl ethers. This research has shown that derivatives of primary alcohols, such as n-pentyl trityl ether, can yield molecular ions useful for determining the isotopic purity of the parent alcohol. This finding is significant for structural and stereochemical problems in organic chemistry and mass spectrometry analysis (Sheikh, Duffield, & Djerassi, 1968).
Hydrotropic Solvent Properties
This compound has been investigated for its properties as a hydrotropic solvent. Studies have shown that such compounds can function as amphiphilic solvents or "solvo-surfactants," possessing good surface-active properties and solubilizing abilities. This makes them potentially useful in various applications where the solubilization of hydrophobic compounds is required (Moity et al., 2013).
Organic Synthesis Intermediates
In organic synthesis, this compound derivatives have been developed as intermediates. For instance, substituted benzyl ethers of certain phenyl compounds have been synthesized, demonstrating their potential as useful intermediates for the synthesis of other complex molecules, including liquid crystals (Kovganko & Kovganko, 2005).
Electrosynthesis and Polymer Research
This compound derivatives have been utilized in the electrosynthesis of polymers with high thermal stability. This includes the synthesis of polythiophene derivatives, where pentyl phenyl ethers play a crucial role. These polymers demonstrate strong yellow-green light emission and high thermal stability, making them valuable in materials science and engineering (Zhang, Tang, Liang, & Shi, 2006).
Nanocomposite and Dielectric Material Development
This compound-based compounds have been investigated in the development of nanocomposites with applications as flexible dielectric materials. These nanocomposites demonstrate stable dielectric properties over a wide temperature range, indicating their potential in electronic applications (You et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
(Pentyloxy)benzene, also known as Pentyl phenyl ether, is a benzene derivative. The primary targets of benzene derivatives are often the cells where they can undergo electrophilic substitution reactions . .
Mode of Action
The mode of action of benzene derivatives generally involves electrophilic substitution reactions . Substituents on a benzene ring can influence reactivity profoundly. For example, electron-donating substituents activate the benzene ring toward electrophilic attack, while electron-withdrawing substituents deactivate the ring . .
Biochemical Pathways
The biochemical pathways affected by benzene and its derivatives have been studied extensively. Benzene exposure has been shown to alter disease-relevant pathways and genes in a dose-dependent manner . .
Pharmacokinetics
The pharmacokinetics of benzene derivatives, including absorption, distribution, metabolism, and excretion (ADME), can vary significantly depending on the specific compound and the route of exposure . .
Result of Action
The molecular and cellular effects of benzene derivatives can be significant, with benzene known to cause acute myeloid leukemia (AML) . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of benzene and its derivatives . For example, benzene exposure can occur through inhalation, with different exposure scenarios leading to varying levels of benzene in the body . .
properties
IUPAC Name |
pentoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O/c1-2-3-7-10-12-11-8-5-4-6-9-11/h4-6,8-9H,2-3,7,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPUOAJPGWQQRNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50174482 | |
Record name | Pentyl phenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2050-04-6 | |
Record name | (Pentyloxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2050-04-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pentyl phenyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002050046 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentyl phenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PENTYL PHENYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W8L3Z4J60K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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